Cas no 312915-01-8 (1H-Indole-7-carboxylic Acid 3-(dimethylamino)methyl-methyl Ester)

• Product Name: 1H-Indole-7-carboxylic Acid 3-(dimethylamino)methyl-methyl Ester
• CAS No: 312915-01-8
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• MDL: MFCD00572841
• CID: 1452360
• PubChem ID: 928675
• Update Time: 2025-10-29

1H-Indole-7-carboxylic Acid 3-(dimethylamino)methyl-methyl Ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-7-carboxylic acid, 3-[(diMethylaMino)Methyl]-, Methyl ester
• 3-[(dimethylamino)methyl]-1H-indole-7-carboxylic acid methyl ester
• METHYL 3-[(DIMETHYLAMINO)METHYL]-1H-INDOLE-7-CARBOXYLATE
• CBDivE_010501
• 312915-01-8
• AKOS025396030
• F18221
• Methyl3-((dimethylamino)methyl)-1H-indole-7-carboxylate
• Methyl 3-((dimethylamino)methyl)-1H-indole-7-carboxylate
• SCHEMBL13259203
• 1H-Indole-7-carboxylic Acid 3-(dimethylamino)methyl-methyl Ester

• MDL： MFCD00572841
• Inchi： 1S/C13H16N2O2/c1-15(2)8-9-7-14-12-10(9)5-4-6-11(12)13(16)17-3/h4-7,14H,8H2,1-3H3
• InChI Key： HGGIKRSAASRUGR-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2=C1NC=C2CN(C)C)=O

Computed Properties

• Exact Mass: 232.12100
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.33000
• LogP: 2.01610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 1H-Indole-7-carboxylic Acid 3-(dimethylamino)methyl-methyl Ester

Chemical Profile of 1H-Indole-7-carboxylic Acid 3-(dimethylamino)methyl-methyl Ester (CAS No. 312915-01-8)

1H-Indole-7-carboxylic Acid 3-(dimethylamino)methyl-methyl Ester, identified by the Chemical Abstracts Service registry number 312915-01-8, is a structurally intriguing compound that has garnered significant attention in the realm of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fused indole core appended with an ester and a dimethylamino side chain, presents a unique scaffold that is synthetically accessible and biologically relevant. The indole moiety, known for its prevalence in natural products and bioactive molecules, serves as a privileged scaffold in drug discovery, while the ester and dimethylamino functionalities introduce potential sites for further derivatization and interaction with biological targets.

The synthesis of 1H-Indole-7-carboxylic Acid 3-(dimethylamino)methyl-methyl Ester involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The construction of the indole ring can be achieved through classical approaches such as the Bischler-Napieralski reaction or more contemporary methods like transition-metal-catalyzed cyclizations. Subsequent functionalization at the 7-position via esterification and introduction of the dimethylamino group at the 3-position require careful selection of reagents and conditions to ensure high yield and purity. Recent advances in catalytic systems, such as palladium-catalyzed cross-coupling reactions, have further streamlined these synthetic steps, making the preparation of complex indole derivatives more efficient.

Biologically, 1H-Indole-7-carboxylic Acid 3-(dimethylamino)methyl-methyl Ester has been explored for its potential pharmacological activities. The indole scaffold is a hallmark of many bioactive compounds, including neurotransmitters and pharmaceuticals with roles in treating neurological disorders, cancer, and infectious diseases. The presence of the dimethylamino group enhances lipophilicity and can modulate receptor binding affinity, while the ester functionality may serve as a prodrug moiety for improved solubility or targeted release. Preliminary in vitro studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further investigation.

Recent research has highlighted the therapeutic potential of indole derivatives in modulating inflammatory pathways and oxidative stress. The indole ring itself is metabolically derived from tryptophan via the kynurenine pathway, which has been implicated in various pathological conditions. Compounds that interact with this pathway have shown promise in treating neuroinflammatory diseases such as multiple sclerosis and Alzheimer's disease. Additionally, the dimethylamino group can influence pharmacokinetic properties by affecting solubility and metabolic stability, which are critical factors in drug development. The unique combination of these features makes 1H-Indole-7-carboxylic Acid 3-(dimethylamino)methyl-methyl Ester an interesting molecule for exploring novel therapeutic strategies.

In the context of drug discovery, computational modeling has become an indispensable tool for predicting biological activity and optimizing molecular structure. Molecular docking studies have been performed on 1H-Indole-7-carboxylic Acid 3-(dimethylamino)methyl-methyl Ester to identify potential binding interactions with target proteins. These simulations have provided insights into how the compound might engage with biological macromolecules, suggesting possible mechanisms of action. For instance, the dimethylamino group may interact with positively charged residues in protein active sites, while the indole core could stack with aromatic residues or form hydrogen bonds with polar groups. Such detailed understanding aids in designing next-generation analogs with enhanced potency and selectivity.

The role of natural product-inspired scaffolds in drug development cannot be overstated. Many successful drugs on the market have their origins in natural products or derivatives thereof. The indole scaffold is no exception, with numerous examples demonstrating its therapeutic efficacy across a wide range of diseases. By leveraging natural product structures like 1H-Indole-7-carboxylic Acid 3-(dimethylamino)methyl-methyl Ester, chemists can capitalize on evolutionarily optimized molecular frameworks that are often biologically compatible. Furthermore, green chemistry principles have encouraged the development of sustainable synthetic routes that minimize waste and hazardous reagents, aligning with modern pharmaceutical industry standards.

Future directions for research on 1H-Indole-7-carboxylic Acid 3-(dimethylationmmonio)methlm-methl Ester (CAS No. 312915-01-8) include exploring its role in preclinical models to validate its biological activity in vivo. Preclinical studies would assess pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), as well as toxicological profiles to ensure safety before human trials. Additionally, structure-activity relationship (SAR) studies could be conducted to modify specific functional groups within the molecule to improve its pharmacological properties further. Advances in high-throughput screening technologies may also enable rapid testing of large libraries of indole derivatives for identifying lead compounds with desired therapeutic effects.

The integration of interdisciplinary approaches has been instrumental in advancing our understanding of complex molecules like 1H-Indole-7-carboxylic Acid 3-(dimethylationmmonio)methlm-methl Ester. Collaboration between organic chemists, medicinal biologists, pharmacologists, and computational scientists has led to innovative strategies for drug discovery and development. For instance, machine learning models trained on large datasets can predict molecular properties and optimize synthetic routes more efficiently than traditional methods alone. Such interdisciplinary efforts are essential for translating basic research findings into tangible therapeutic benefits for patients worldwide.

In conclusion,1H-Indole-7-carboxylic Acid 3-(dimethylationmmonio)methlm-methl Ester (CAS No. 312915-01-8) represents a structurally interesting compound with potential applications in pharmaceutical research due to its unique chemical features and biological relevance. Its synthesis showcases modern organic chemistry techniques while its biological profile suggests therapeutic promise worth exploring further through both experimental and computational studies.